Cas no 704-38-1 (Bis(2-thienyl) ketone)

Bis(2-thienyl) ketone structure
Bis(2-thienyl) ketone structure
Bis(2-thienyl) ketone
704-38-1
C9H6OS2
194.27334
MFCD00052096
82997
69713

Bis(2-thienyl) ketone Properties

Names and Identifiers

    • Bis(2-thienyl) ketone
    • Di-2-thienyl ketone
    • Bis(2-thienyl)ketone~Di-2-thienyl ketone
    • 2-(2-Thenoyl)thiophene
    • dithiophen-2-ylmethanone
    • Di(thiophen-2-yl)methanone
    • Di-2-thienyl methanone
    • NSC 201397
    • NSC 36725
    • GEO-02289
    • di-2-Thienylmethanone
    • 1-Butanone, 1-(5-fluoro-2-hydroxyphenyl)-
    • Di(2-thienyl)methanone #
    • 2-(then-2-oyl)thiophene
    • TIOTROPIUM BROMIDE MONOHYDRATE IMPURITY F [ EP IMPURITY]
    • CS-0043136
    • Methanone,di-2-thienyl-
    • Bis(thien-2-yl)methanone
    • Methanone, di-2-thienyl-
    • 6VH2TXT76G
    • SCHEMBL182010
    • NSC201397
    • 2,2'-Dithienyl ketone
    • Z164679560
    • TD1028
    • NSC-36725
    • Di-2-thienyl ketone; Bis(2-thienyl)ketone~Di-2-thienyl ketone; dithiophen-2-ylmethanone;Di(thiophen-2-yl)methanone
    • DTXSID50220670
    • AKOS000278592
    • Di-2-thienyl ketone, 97%
    • di-(2-thienyl)ketone
    • NSC-201397
    • NSC36725
    • W-200491
    • Maybridge1_007835
    • Di-thiophen-2-yl-methanone
    • Di-2-thienyl
    • DS-8410
    • 2-Thienyl ketone
    • Tiotropium impurity F, European Pharmacopoeia (EP) Reference Standard
    • thienyl ketone
    • A836884
    • Di(2-thienyl)methanone
    • FT-0623022
    • 704-38-1
    • bis(thiophen-2-yl)methanone
    • BIDD:GT0185
    • WLN: T5SJ BV- BT5SJ
    • Bis(2-thienyl)ketone
    • HMS563M03
    • EN300-23702
    • SY061588
    • MFCD00052096
    • Tiotropium Bromide Monohydrate Imp. F (EP); Tiotropium Bromide Imp. F (EP); Dithiophen-2-ylmethanone; Tiotropium Bromide Monohydrate Impurity F; Tiotropium Impurity F
    • BBL104230
    • STL558246
    • ALBB-024211
    • DB-022658
    • +Expand
    • MFCD00052096
    • GUTQMBQKTSGBPQ-UHFFFAOYSA-N
    • InChI=1S/C9H6OS2/c10-9(7-3-1-5-11-7)8-4-2-6-12-8/h1-6H
    • O=C(C1=CC=CS1)C2=CC=CS2
    • 129168

Computed Properties

  • 193.98600
  • 0
  • 1
  • 2
  • 193.986006
  • 12
  • 163
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.3
  • nothing
  • 0
  • 73.6

Experimental Properties

  • 3.04060
  • 73.55000
  • 1.5970 (estimate)
  • 323°C at 760 mmHg
  • 90-94 °C (lit.)
  • 149.1°C
  • Almost insoluble (0.097 g/l) (25 º C),
  • Grayish yellow powder.
  • Insoluble in water.
  • 1.326±0.06 g/cm3 (20 ºC 760 Torr),

Bis(2-thienyl) ketone Security Information

  • 3
  • S22;S24/25
  • S22-S24/25
  • NONH for all modes of transport
  • H315-H319
  • P264+P280+P305+P351+P338+P337+P313
  • Keep in dark place,Sealed in dry,Room Temperature
  • warning

Bis(2-thienyl) ketone Customs Data

  • 2934999090

  • China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Bis(2-thienyl) ketone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003OPN-100mg
Di(thiophen-2-yl)methanone
 704-38-1 97%
100mg
 $4.00 2024-04-21
A2B Chem LLC
AB71195-100mg
Bis(2-thienyl) ketone
 704-38-1 97%
100mg
 $4.00 2024-04-19
Aaron
AR003OXZ-100mg
Di(thiophen-2-yl)methanone
 704-38-1 97%
100mg
 $4.00
abcr
AB114051-1 g
Bis(2-thienyl)ketone, 98%; .
 704-38-1 98%
1g
 €42.00 2023-02-05
Alichem
A169004113-5g
Di(thiophen-2-yl)methanone
 704-38-1 95%
5g
 $221.40 2023-09-01
Ambeed
A172873-100mg
Di(thiophen-2-yl)methanone
 704-38-1 97%
100mg
 $5.0 2024-05-28
Apollo Scientific
OR29143-5g
2,2'-Carbonyldi(thiophene)
 704-38-1 98%
5g
 £140.00 2023-09-02
Chemenu
CM279485-5g
Di(thiophen-2-yl)methanone
 704-38-1 95%
5g
 $99 2024-07-24
Crysdot LLC
CD11069603-1g
Di(thiophen-2-yl)methanone
 704-38-1 95+%
1g
 $54
Enamine
EN300-23702-0.05g
bis(thiophen-2-yl)methanone
 704-38-1 95%
0.05g
 $19.0 2024-06-19

Bis(2-thienyl) ketone Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:704-38-1)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:704-38-1)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:704-38-1)
A LA DING
anhua.mao@aladdin-e.com

Bis(2-thienyl) ketone Related Literature

  • 1. 140. Compounds of potential pharmacological interest. Part II. Some heterocyclic and carbocyclic systems related to 1-phenylindane
    R. M. Acheson,K. E. MacPhee,P. G. Philpott,J. A. Barltrop J. Chem. Soc. 1956 698
  • 2. Conformations of some 2-substituted furan and thiophen carbonyl compounds
    Chun Lai Cheng,Ian G. John,Geoffrey L. D. Ritchie,Peter H. Gore,Leslie Farnell J. Chem. Soc. Perkin Trans. 2 1975 744
  • 3. Conformational analysis of organic carbonyl compounds. Part 11. Conformational properties of difuryl, dithienyl, and furyl thienyl ketones studied by X-ray crystallography, n.m.r. lanthanide-induced shifts and ab-initio MO calculations
    Rois Benassi,Ugo Folli,Dario Iarossi,Luisa Schenetti,Ferdinando Taddei,Amos Musatti,Mario Nardelli J. Chem. Soc. Perkin Trans. 2 1989 1741
  • 4. Temperature-dependent hyperfine splitting constants in the electron spin resonance spectra of some furylmethanone radical anions
    Christopher J. Leach,Brian J. Tabner J. Chem. Soc. Perkin Trans. 2 1986 1851
  • 5. Electrocyclic aromatic substitution by the diazo group. Part 4. Periselectivity studies on the cyclisation of 1-thienyl-3-diazoalkenes: a route to 3H-thieno[1,2]diazepines
    Thomas K. Miller,John T. Sharp J. Chem. Soc. Perkin Trans. 1 1984 223
  • 6. Studies in the cycloproparene series; heterocyclic substituted methylidenecyclopropa[b]naphthalenes
    Brian Halton,Mark J. Cooney,Tim W. Davey,Grant S. Forman,Qi Lu,Roland Boese,Dieter Bl?ser,Andreas H. Maulitz J. Chem. Soc. Perkin Trans. 1 1995 2819
  • 7. Conformational isomers and rotational barriers in the ketyl radicals of thiophen and thienothiophens
    Maurizio Guerra,Gian Franco Pedulli,Marcello Tiecco,Giorgio Martelli J. Chem. Soc. Perkin Trans. 2 1974 562
  • 8. Temperature-dependent hyperfine splitting constants in the electron spin resonance spectra of some thienylmethanone radical anions
    Christopher J. Leach,Brian J. Tabner J. Chem. Soc. Perkin Trans. 2 1986 337
  • 9. Temperature-dependent hyperfine splitting constants in the electron spin resonance spectra of some thienylmethanone radical anions
    Christopher J. Leach,Brian J. Tabner J. Chem. Soc. Perkin Trans. 2 1986 337
  • 10. Temperature-dependent hyperfine splitting constants in the electron spin resonance spectra of some thienylmethanone radical anions
    Christopher J. Leach,Brian J. Tabner J. Chem. Soc. Perkin Trans. 2 1986 337

704-38-1 (Bis(2-thienyl) ketone) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:704-38-1)BIS(2-THIENYL) KETONE
sfd1234
99.9%
200kg
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Amadis Chemical Company Limited
(CAS:704-38-1)Bis(2-thienyl) ketone
A836884
99%
25g
312.0